Cas no 239107-27-8 (4'-Fluoro-3'-(trifluoromethyl)propiophenone)

• Product Name: 4'-Fluoro-3'-(trifluoromethyl)propiophenone
• CAS No: 239107-27-8
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD00061264
• CID: 92529
• PubChem ID: 2737617
• Update Time: 2025-07-21

4'-Fluoro-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethyl)propiophenone
• 4'-Fluoro-3'-(trifluoromethyl)propiophenone
• 1-(4-Fluoro-3-(trifluoromethyl)phenyl)propan-1-one
• AC1MC7KX
• ACMC-20amic
• CTK4F2558
• SureCN2074095
• SY061765
• 4 inverted exclamation mark -Fluoro-3 inverted exclamation mark -(trifluoromethyl)propiophenone
• 4-fluoro-3-3(trifluoromethyl)propiophenone
• 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one
• DTXSID50372183
• DEKWUKRLNDKROW-UHFFFAOYSA-N
• A816980
• MFCD00061264
• AKOS015853389
• FT-0676126
• PS-7865
• CS-0311968
• 239107-27-8
• SCHEMBL2074095
• G62052
• 4''-Fluoro-3''-(trifluoromethyl)propiophenone

• MDL： MFCD00061264
• Inchi： 1S/C10H8F4O/c1-2-9(15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： DEKWUKRLNDKROW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(CC)=O)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 220.05100
• Monoisotopic Mass: 220.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.256
• Melting Point: 30-33°C
• Boiling Point: 218.5°Cat760mmHg
• Flash Point: 82.1°C
• Refractive Index: 1.436
• PSA: 17.07000
• LogP: 3.43720
• Solubility: Not determined

4'-Fluoro-3'-(trifluoromethyl)propiophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-Fluoro-3'-(trifluoromethyl)propiophenone

Comprehensive Overview of 4'-Fluoro-3'-(trifluoromethyl)propiophenone (CAS No. 239107-27-8)

4'-Fluoro-3'-(trifluoromethyl)propiophenone (CAS No. 239107-27-8) is a fluorinated aromatic ketone that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its fluoro and trifluoromethyl substituents, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, agrochemicals, and advanced materials, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The structural features of 4'-Fluoro-3'-(trifluoromethyl)propiophenone contribute to its versatility. The fluorine atoms enhance metabolic stability and bioavailability, a critical factor in the development of bioactive molecules. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy to optimize drug candidates. Additionally, the trifluoromethyl group is known to improve lipophilicity, a property highly sought after in the design of CNS-targeting therapeutics and agrochemicals.

In material science, 4'-Fluoro-3'-(trifluoromethyl)propiophenone serves as a precursor for high-performance polymers and liquid crystals. Its ability to modify electronic and steric properties makes it ideal for applications in OLEDs and organic semiconductors, addressing the rising demand for energy-efficient materials. The compound’s thermal stability and compatibility with various synthetic protocols further enhance its utility in industrial applications.

From an environmental perspective, the synthesis and use of fluorinated compounds like 4'-Fluoro-3'-(trifluoromethyl)propiophenone are subject to scrutiny due to their persistence. However, advancements in green chemistry have led to more sustainable production methods, reducing the ecological footprint. This resonates with the increasing focus on sustainable chemical processes and regulatory compliance, topics frequently searched by industry professionals.

Analytical characterization of 4'-Fluoro-3'-(trifluoromethyl)propiophenone typically involves NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency. These techniques are critical for quality control, especially in pharmaceutical manufacturing, where impurities can significantly impact efficacy and safety. The compound’s CAS No. 239107-27-8 is a unique identifier, facilitating precise documentation and regulatory submissions.

Market trends indicate a growing demand for fluorinated intermediates, driven by their expanding applications in life sciences and electronics. 4'-Fluoro-3'-(trifluoromethyl)propiophenone is no exception, with suppliers emphasizing scalable synthesis and cost-effective production. This aligns with the broader industry shift toward custom synthesis and tailored chemical solutions, catering to diverse research and industrial needs.

In conclusion, 4'-Fluoro-3'-(trifluoromethyl)propiophenone (CAS No. 239107-27-8) represents a pivotal compound in contemporary chemistry. Its multifaceted applications, from drug development to advanced materials, underscore its importance in scientific and industrial contexts. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovation, addressing both current challenges and future opportunities in the chemical sciences.